![molecular formula C9H15N3 B124233 Immepip CAS No. 151070-83-6](/img/structure/B124233.png)
Immepip
Overview
Description
Synthesis Analysis
The synthesis of Immepip involves the use of histamine and its homologues as prototypes. Other rigid analogues containing either a piperidine or pyrrolidine ring in the side chain were also used .Molecular Structure Analysis
Immepip has a molecular formula of C9H15N3 and a molecular weight of 165.24 g/mol . It contains a total of 28 bonds, including 13 non-H bonds, 5 multiple bonds, 2 rotatable bonds, 5 aromatic bonds, 1 five-membered ring, 1 six-membered ring, 1 secondary amine (aliphatic), and 1 Imidazole .Physical And Chemical Properties Analysis
Immepip has a molecular weight of 165.24 g/mol. Its computed properties include an XLogP3-AA of 0.7, a Hydrogen Bond Donor Count of 2, a Hydrogen Bond Acceptor Count of 2, and a Rotatable Bond Count of 2 .Scientific Research Applications
Parkinson’s Disease Symptom Management
Immepip has been studied for its potential to manage symptoms of Parkinson’s disease. Chronic administration of Immepip, an H3 receptor agonist , has shown to decrease l-Dopa-induced dyskinesias in rats . This suggests that Immepip could be beneficial in reducing abnormal involuntary movements associated with long-term l-Dopa treatment in Parkinson’s patients.
Neurotransmitter Release Studies
Immepip has been used to investigate its effects on neurotransmitter release. Research indicates that chronic administration of Immepip can significantly decrease GABA and glutamate content in striatal dialysates . This is crucial for understanding the balance of excitatory and inhibitory neurotransmission in the brain.
Mechanism of Action
Target of Action
Immepip primarily targets the Histamine H3 receptor (H3R) and Histamine H4 receptor (H4R) . These receptors are part of the histamine receptor family, which plays a crucial role in various physiological functions, including neurotransmission, gastric acid secretion, and immune response.
Mode of Action
Immepip acts as an agonist for both H3R and H4R . This means it binds to these receptors and activates them. In the context of H3R, it is co-expressed with dopamine D1 receptors (D1Rs) by striato-nigral medium spiny GABAergic neurons, where they functionally antagonize D1R-mediated responses . The activation of H3R by Immepip can lead to a significant increase in the paired-pulse ratio (PPR), accompanied by a reduction in excitatory postsynaptic potential (EPSP) amplitude, suggesting presynaptic inhibition .
Biochemical Pathways
The activation of H3R by Immepip has been shown to affect the release of GABA and glutamate in the striatum . Chronic administration of Immepip significantly decreased GABA and glutamate content in striatal dialysates . This suggests that Immepip influences the glutamatergic and GABAergic neurotransmission pathways.
Result of Action
The molecular and cellular effects of Immepip’s action primarily involve the modulation of neurotransmitter release. Specifically, the chronic administration of Immepip alongside l-Dopa significantly decreased abnormal involuntary movements (AIMs) compared with l-Dopa alone . These effects returned to previous values on immepip withdrawal .
properties
IUPAC Name |
4-(1H-imidazol-5-ylmethyl)piperidine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H15N3/c1-3-10-4-2-8(1)5-9-6-11-7-12-9/h6-8,10H,1-5H2,(H,11,12) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MCNGUYXRBCIGOV-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNCCC1CC2=CN=CN2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H15N3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10164703 | |
Record name | 4-(1H-Imidazol-4-ylmethyl)piperidine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10164703 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
165.24 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
151070-83-6 | |
Record name | Immepip | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=151070-83-6 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 4-(1H-Imidazol-4-ylmethyl)piperidine | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0151070836 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 4-(1H-Imidazol-4-ylmethyl)piperidine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10164703 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | IMMEPIP | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/PZS44KB9KC | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.